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Compound of Interest

Compound Name: LOC1886

Cat. No.: B11010022 Get Quote

Essential Safety and Logistical Information for the Disposal of the Covalent Inhibitor LOC1886

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed protocol for the safe handling and disposal of LOC1886, a

covalent inhibitor of glutathione peroxidase 4 (GPX4). Given the nature of covalent inhibitors

and the limited publicly available safety data for LOC1886, a cautious approach to its disposal

is paramount.

Disclaimer: This document provides guidance based on general laboratory safety principles

and information available for LOC1886. However, it is not a substitute for the official Safety

Data Sheet (SDS) provided by the manufacturer. Always consult the complete and specific

SDS for LOC1886 and adhere to your institution's Environmental Health and Safety (EHS)

guidelines before handling or disposal.

Summary of Key Information
The following table summarizes the known data for LOC1886. Due to the absence of a publicly

available, comprehensive Safety Data Sheet, quantitative hazard data is not available.
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Parameter Information Source

Chemical Name
1H-imidazol-1-yl(4-methoxy-

1H-indol-2-yl)-methanone
[1]

CAS Registry No. 951948-38-2 [1]

Molecular Formula C13H11N3O2 [1]

Molecular Weight 241.2 g/mol [1]

Physical Form Crystalline solid [1]

Solubility

Soluble in DMSO (approx. 20

mg/ml) and dimethyl

formamide (DMF) (approx. 10

mg/ml)

[1]

Known Hazards

Should be considered

hazardous. Covalent inhibitors

as a class can have toxicity

concerns due to their reactivity.

[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The proper disposal of LOC1886 requires a multi-step process focused on containment, clear

communication, and compliance with institutional and regulatory standards.

1. Personal Protective Equipment (PPE):

Before handling LOC1886, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat

2. Waste Segregation and Collection:
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Designated Waste Container: All waste contaminated with LOC1886, including the pure

compound, solutions, contaminated pipette tips, tubes, and other disposable labware, must

be collected in a designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The container must be labeled with:

The words "Hazardous Waste"

The full chemical name: "LOC1886 (1H-imidazol-1-yl(4-methoxy-1H-indol-2-yl)-

methanone)"

The CAS Registry Number: "951948-38-2"

An accumulation start date

Any other information required by your institution's EHS department.

3. In-Lab Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area, such as a

chemical fume hood.

Ensure the container is kept closed except when adding waste.

Do not mix LOC1886 waste with other waste streams unless explicitly permitted by your

institution's protocols.

4. Final Disposal:

Contact EHS: The primary and mandatory method for the disposal of LOC1886 waste is

through your institution's Environmental Health and Safety (EHS) department.

Scheduled Pickup: Arrange for a scheduled pickup of the hazardous waste container by

trained EHS personnel. They will ensure the waste is transported to and disposed of at a

licensed hazardous waste facility.

Do Not:
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Dispose of LOC1886 down the drain.

Place LOC1886 waste in the regular trash.

Attempt to neutralize or treat the chemical waste unless you are following a specifically

approved and validated protocol from your EHS department.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

LOC1886.
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Start: Handling LOC1886 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate LOC1886 Waste
(Solid & Liquid)

Use Designated, Labeled
Hazardous Waste Container

Label with:
'Hazardous Waste'

'LOC1886'
CAS Number

Date

Store in Satellite
Accumulation Area

Is Container Full?

Contact EHS for Waste Pickup

Yes

Continue Waste Collection

No

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of LOC1886.

This procedural guidance is designed to ensure the safe and compliant disposal of LOC1886,

protecting both laboratory personnel and the environment. By adhering to these steps and
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prioritizing communication with your institution's safety officials, you contribute to a culture of

safety and responsibility in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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